(dimethylamino)(1-methyl-1H-pyrazol-3-yl)acetic acid
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Overview
Description
(dimethylamino)(1-methyl-1H-pyrazol-3-yl)acetic acid is a useful research compound. Its molecular formula is C8H13N3O2 and its molecular weight is 183.211. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Compound Formation
- Synthesis of Pyrazolo-pyridines and Benzimidazoles : The reaction of p-(dimethylamino)benzaldehyde with amino-methyl-1-phenylpyrazole and benzimidazoles produces pyrazolo[3,4-b]pyridines and benzimidazol-2-yl compounds. This process involves Hantzsch reaction and aromatization, essential in synthesizing complex heterocyclic compounds (Dzvinchuk, 2007).
- Formation of Pyrazole Derivatives : Involving reactions with C,O-binucleophiles and C,N-binucleophiles, 2-cyano-3-(dimethylamino)-acrylamide facilitates the synthesis of pyrazolecarboxylates and pyridones bearing a thiazole moiety, indicating its role in diverse heterocyclic chemistry (Bondock, Tarhoni & Fadda, 2014).
Antimicrobial and Anticancer Applications
- Antimicrobial Activity : The microwave-assisted synthesis of N, N-dimethylaniline containing pyrazole derivatives showed potential for antimicrobial applications, emphasizing the role of (dimethylamino)(1-methyl-1H-pyrazol-3-yl)acetic acid in creating bioactive molecules (Swarnkar, Ameta & Vyas, 2014).
- Anticancer Properties : Certain derivatives involving the compound displayed promising in vitro anticancer activity in different cell lines, indicating its potential in developing novel chemotherapeutic agents (Hassan, Moustafa & Awad, 2017).
Ligand Formation and Coordination Chemistry
- Coordination with Metal Ions : Studies involving the formation of complexes with cobalt(II) and copper(II) ions suggest the compound's utility in creating novel ligands for metal coordination, relevant in catalysis and material sciences (Hadda et al., 2007).
Mechanism of Action
Pyrazoles
are a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms . They are known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .
Safety and Hazards
Future Directions
Biochemical Analysis
Cellular Effects
Pyrazole derivatives have been reported to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Molecular Mechanism
Pyrazole derivatives are known to exhibit tautomerism, which may influence their reactivity .
Properties
IUPAC Name |
2-(dimethylamino)-2-(1-methylpyrazol-3-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O2/c1-10(2)7(8(12)13)6-4-5-11(3)9-6/h4-5,7H,1-3H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUHOPSXHXVYCNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C(C(=O)O)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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